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Compound of Interest

Compound Name: L-Aspartic acid-1,4-13C2,15N

Cat. No.: B12416701

Essential Safety and Handling of L-Aspartic acid-
1,4-13C2,15N

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for L-Aspartic acid-1,4-13C2,15N, a stable isotope-labeled
non-essential amino acid. While this compound is considered non-hazardous, adherence to
proper laboratory protocols is crucial to maintain a safe research environment.[1]

Personal Protective Equipment (PPE)

When handling L-Aspartic acid-1,4-13C2,15N, appropriate personal protective equipment
must be worn to minimize exposure and ensure personal safety. The required PPE includes:

o Eye Protection: Safety glasses with side shields or chemical safety goggles should be worn
to protect against dust particles.[2][3]

o Hand Protection: Chemically resistant gloves, such as nitrile gloves, are recommended to
prevent skin contact.[2][3] Gloves should be inspected for any tears or degradation before
use and disposed of properly after handling the compound.[3]

o Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin
contact.[2][3] Lab coats should be kept buttoned.
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e Respiratory Protection: In situations where dust may be generated, such as weighing the
powder, a dust mask (e.g., N95 or P1 type) is recommended.[3] Work should be conducted
in a well-ventilated area, and for larger quantities or when aerosolization is a risk, a chemical
fume hood is advised.[2]

Health and Safety Data

L-Aspartic acid and its isotopically labeled forms are generally considered to have low toxicity.
However, inhalation of dust may cause respiratory tract irritation, and it may cause skin and eye
irritation upon contact.[3][4] To the best of our knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated.[3]

Hazard Description NFPA Rating

May be harmful if inhaled and
Inhalation may cause respiratory tract Health Hazard: 0[3]

irritation.[3]

May be harmful if absorbed
Skin Contact through the skin and may Fire Hazard: O[3]

cause skin irritation.[3]

Eye Contact May cause eye irritation.[3] Reactivity Hazard: 0[3]

May be harmful if swallowed.

[3]

Ingestion

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of the product and
the safety of laboratory personnel.

« Handling:

o Avoid the formation of dust and aerosols.[3] When weighing the powdered compound, do
so in a draft-shielded balance or a fume hood.[2]

o Ensure adequate ventilation in the work area.[5]
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o Practice good laboratory hygiene: wash hands thoroughly after handling, and before
breaks.[3] Do not eat, drink, or smoke in the laboratory.[2][4]

o Storage:

o Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.

[31[5]
o Store at room temperature, away from light and moisture.

o Keep separated from strong oxidants.[4]

Spills, Leaks, and Disposal

In the event of a spill, follow these procedures to ensure safe cleanup and disposal.
e Spill Cleanup:
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[2]

o Avoid generating dust.[3] If appropriate, moisten the spilled substance first to prevent
dusting.[4]

o Carefully sweep or scoop up the spilled material and place it into a suitable, closed
container for disposal.[3][4]

o Clean the spill area with soap and water.[2]
» Disposal:

o Waste containing L-Aspartic acid-1,4-13C2,15N should be handled in accordance with
local, state, and federal regulations for chemical waste.[2]

o As stable isotopes are not radioactive, no special precautions for radioactivity are
necessary.[2] The disposal procedures are generally the same as for the unlabeled
compound.[2]
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o Dispose of the unused product and contaminated materials through a licensed disposal
company.[3]

Operational Workflow

The following diagram outlines the standard operating procedure for handling L-Aspartic acid-
1,4-13C2,15N from receipt to disposal, ensuring a safe and efficient workflow.
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Operational Workflow for Handling L-Aspartic acid-1,4-13C2,15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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